Cas no 798540-70-2 (L-Serine, L-valyl-L-arginyl-L-cysteinyl-)

• Product name: L-Serine, L-valyl-L-arginyl-L-cysteinyl-
• CAS No: 798540-70-2
• MF: C₁₇H₃₃N₇O₆S
• MW: 463.55222
• CID: 531813
• PubChem ID: 71402581

L-Serine, L-valyl-L-arginyl-L-cysteinyl- Chemical and Physical Properties

Names and Identifiers

• L-Serine, L-valyl-L-arginyl-L-cysteinyl-
• (2S)-2-[[(2R)-2-[[(2S)-2-[[(2S)-2-amino-3-methylbutanoyl]amino]-5-(diaminomethylideneamino)pentanoyl]amino]-3-sulfanylpropanoyl]amino]-3-hydroxypropanoic acid
• DTXSID70823541
• L-Valyl-N~5~-(diaminomethylidene)-L-ornithyl-L-cysteinyl-L-serine
• 798540-70-2

• Inchi： InChI=1S/C17H33N7O6S/c1-8(2)12(18)15(28)22-9(4-3-5-21-17(19)20)13(26)24-11(7-31)14(27)23-10(6-25)16(29)30/h8-12,25,31H,3-7,18H2,1-2H3,(H,22,28)(H,23,27)(H,24,26)(H,29,30)(H4,19,20,21)/t9-,10-,11-,12-/m0/s1
• InChI Key： SXOJLMLXFHABEU-BJDJZHNGSA-N
• SMILES： CC(C)C(C(=O)NC(CCCN=C(N)N)C(=O)NC(CS)C(=O)NC(CO)C(=O)O)N

Computed Properties

• Exact Mass: 463.22130297g/mol
• Monoisotopic Mass: 463.22130297g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 31
• Rotatable Bond Count: 14
• Complexity: 657
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -5.1
• Topological Polar Surface Area: 236Ų